Cas no 1704555-51-0 (N-(5-chloro-2-methoxyphenyl)-7-(2-methylphenyl)-1,4-thiazepane-4-carboxamide)

• Product Name: N-(5-chloro-2-methoxyphenyl)-7-(2-methylphenyl)-1,4-thiazepane-4-carboxamide
• CAS No: 1704555-51-0
• MF: C₂₀H₂₃ClN₂O₂S
• MW: 390.926822900772
• CID: 5365963
• Update Time: 2025-05-21

N-(5-chloro-2-methoxyphenyl)-7-(2-methylphenyl)-1,4-thiazepane-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(5-chloro-2-methoxyphenyl)-7-(2-methylphenyl)-1,4-thiazepane-4-carboxamide

• Inchi： 1S/C20H23ClN2O2S/c1-14-5-3-4-6-16(14)19-9-10-23(11-12-26-19)20(24)22-17-13-15(21)7-8-18(17)25-2/h3-8,13,19H,9-12H2,1-2H3,(H,22,24)
• InChI Key： BZUJLNOOIFTAHE-UHFFFAOYSA-N
• SMILES： S1C(C2=CC=CC=C2C)CCN(C(NC2=CC(Cl)=CC=C2OC)=O)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on N-(5-chloro-2-methoxyphenyl)-7-(2-methylphenyl)-1,4-thiazepane-4-carboxamide

Research Brief on N-(5-chloro-2-methoxyphenyl)-7-(2-methylphenyl)-1,4-thiazepane-4-carboxamide (CAS: 1704555-51-0)

N-(5-chloro-2-methoxyphenyl)-7-(2-methylphenyl)-1,4-thiazepane-4-carboxamide (CAS: 1704555-51-0) is a novel small molecule compound that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique thiazepane core and chloro-methoxyphenyl and methylphenyl substituents, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, positioning it as a candidate for further drug development.

The synthesis of N-(5-chloro-2-methoxyphenyl)-7-(2-methylphenyl)-1,4-thiazepane-4-carboxamide involves a multi-step process that includes the formation of the thiazepane ring followed by carboxamide linkage. Researchers have optimized the synthetic route to improve yield and purity, which is critical for subsequent pharmacological evaluations. The compound's molecular structure has been confirmed using advanced spectroscopic techniques such as NMR and mass spectrometry, ensuring its chemical integrity.

Pharmacological studies have revealed that this compound exhibits significant activity against specific biological targets. Preliminary in vitro assays indicate that it may modulate key signaling pathways involved in inflammation and cell proliferation. These findings suggest potential applications in treating conditions such as autoimmune diseases and certain types of cancer. However, further in vivo studies are required to validate these effects and assess the compound's safety profile.

One of the most notable aspects of N-(5-chloro-2-methoxyphenyl)-7-(2-methylphenyl)-1,4-thiazepane-4-carboxamide is its selectivity towards certain protein targets. Recent research has demonstrated its ability to bind with high affinity to specific receptors, minimizing off-target effects. This selectivity is a crucial advantage in drug development, as it reduces the likelihood of adverse side effects and enhances therapeutic efficacy.

Despite these promising results, challenges remain in the development of this compound. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through comprehensive preclinical studies. Researchers are currently exploring various formulation strategies to improve the compound's pharmacokinetic properties, including the use of prodrugs and nanoparticle-based delivery systems.

In conclusion, N-(5-chloro-2-methoxyphenyl)-7-(2-methylphenyl)-1,4-thiazepane-4-carboxamide represents a promising candidate for further investigation in the field of medicinal chemistry. Its unique structural features and pharmacological properties make it a valuable subject of study for researchers aiming to develop new therapeutic agents. Future research should focus on elucidating its mechanism of action, optimizing its pharmacokinetic profile, and evaluating its efficacy in relevant disease models.